Cas no 1160261-17-5 (2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride)

• Product Name: 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride
• CAS No: 1160261-17-5
• MF: C₂₀H₁₈ClNO
• MW: 323.816024303436
• MDL: MFCD12198056
• CID: 4682467
• Update Time: 2025-05-26

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIMETHYLPHENYL)-8-ETHYLQUINOLINE-4-CARBONYL CHLORIDE
• BBL015011
• STL197420
• 4-quinolinecarbonyl chloride, 2-(2,5-dimethylphenyl)-8-ethyl-
• 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride

• MDL： MFCD12198056
• Inchi： 1S/C20H18ClNO/c1-4-14-6-5-7-15-17(20(21)23)11-18(22-19(14)15)16-10-12(2)8-9-13(16)3/h5-11H,4H2,1-3H3
• InChI Key： CGROJQZEGJRERZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=C(C)C=CC=2C)N=C2C(=CC=CC2=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride: A Comprehensive Overview

The compound 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride (CAS No. 1160261-17-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of quinoline derivatives, which are well-known for their unique electronic properties and versatile reactivity. The structure of this compound is characterized by a quinoline backbone with specific substituents that confer it with distinct chemical and physical properties.

The quinoline moiety serves as the core structure of this compound, with two key substituents: a 2,5-dimethylphenyl group attached at the 2-position and an ethyl group at the 8-position. Additionally, the carbonyl chloride functional group is located at the 4-position of the quinoline ring. These substituents not only enhance the stability of the molecule but also impart unique reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride in drug discovery and material science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. The carbonyl chloride group facilitates nucleophilic substitutions, enabling the incorporation of diverse functional groups into the molecule during synthesis.

In terms of synthesis, this compound is typically prepared via a multi-step process involving Friedländer-type annulation reactions or other advanced coupling techniques. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions. The resulting product exhibits excellent solubility in organic solvents and stability under mild conditions, making it suitable for large-scale production.

One of the most promising applications of 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride lies in its ability to act as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its extended conjugation system and electron-deficient nature make it an ideal candidate for designing materials with tailored electronic properties. Recent breakthroughs in this area have demonstrated its potential to improve device performance in optoelectronic applications.

From an environmental perspective, researchers have also investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Studies suggest that under aerobic conditions, the molecule undergoes rapid microbial degradation, minimizing its environmental impact. This information is crucial for industries involved in its production and application.

In conclusion, 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carbonyl chloride (CAS No. 1160261-17-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.